Cas no 73624-47-2 (R-Alpine-Borane)

R-Alpine-Borane is a chiral borane reagent derived from α-pinene, widely used in asymmetric synthesis for the enantioselective reduction of prochiral ketones. Its key advantage lies in its ability to deliver high enantiomeric excess (ee) in the reduction of sterically hindered or electronically deactivated substrates, where other reducing agents may underperform. The reagent’s rigid bicyclic structure ensures consistent stereochemical control, making it valuable for producing optically active secondary alcohols. R-Alpine-Borane is particularly effective for aryl alkyl ketones and α,β-unsaturated ketones, offering predictable selectivity under mild conditions. Its stability and ease of handling further enhance its utility in fine chemical and pharmaceutical applications.

R-Alpine-Borane structure

Product Name:R-Alpine-Borane

CAS No:73624-47-2

MF:C₁₈H₃₁B

MW:258.249745607376

CID:59501

PubChem ID:24853817

Update Time:2025-06-07

R-Alpine-Borane Chemical and Physical Properties

Names and Identifiers

- R-Alpine-Borane
- B-Isopinocampheyl-9-borabicyclo[3.3.1]nonane
- 9-[(1R,3R,4S,5R)-4,6,6-trimethyl-3-bicyclo[3.1.1]heptanyl]-9-borabicyclo[3.3.1]nonane
- (R)-Alpine-Borane.(R)
- Alpine-borane
- B-Isopinocampheyl-9-borabicyclo[3.3.1]nonane solution
- R-alpine borane
- R-Alpine-Borane(R), 97%
- VCDGSBJCRYTLNU-CJGYBVCLSA-N
- 9-[(1R,2S,3R,5R)-2,6,6-trimethyl-3-bicyclo[3.1.1]heptanyl]-9-borabicyclo[3.3.1]nonane
- DTXSID50432857
- 73624-47-2
- 9-[(1S,2S,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]hept-3-yl]-9-borabicyclo[3.3.1]nonane
- (r)-alpine-borane
- R-Alpine-Borane;B-Isopinocampheyl-9-borabicyclo[3.3.1]nonane
- YCA62447
- MDL： MFCD00074776
- Inchi： 1S/C18H31B/c1-12-16-10-13(18(16,2)3)11-17(12)19-14-6-4-7-15(19)9-5-8-14/h12-17H,4-11H2,1-3H3/t12-,13+,14?,15?,16-,17-/m1/s1
- InChI Key： VCDGSBJCRYTLNU-CJGYBVCLSA-N
- SMILES： [C@H]12[C@@H](C)[C@H](B3C4CCCC3CCC4)C[C@H](C1)C2(C)C

Computed Properties

Exact Mass: 258.25200
Monoisotopic Mass: 258.2518812g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 339
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 0.896 g/mL at 25 °C
Boiling Point: >55 °C(lit.)
Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
PSA: 0.00000
LogP: 5.66170
Specific Rotation: -3 º (neat)
Color/Form: 0.5 M in THF
Optical Activity: [α]20/D −3.0°, neat

R-Alpine-Borane Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H250
Warning Statement： P222-P231-P422
Hazardous Material transportation number：UN 1993
WGK Germany：3
Hazard Category Code： 11-19-36/37-40
Safety Instruction： S16; S26; S27; S36/37/39; S24; S6
Hazardous Material Identification：
Safety Term：4.3
Packing Group：III
Risk Phrases：R11; R19; R22; R36/37/38
HazardClass：4.3
PackingGroup：III
Packing Group：III
Hazard Level：4.3

R-Alpine-Borane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I134425-25ml	R-Alpine-Borane	73624-47-2	97%	25ml	¥3098.90	2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02987-100ml	R-Alpine-Borane	73624-47-2	-	100ml	¥2568.0	2024-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	232734-100ML	R-Alpine-Borane	73624-47-2		100ml	¥2134.16	2023-12-09